5-(Piperidin-1-ylmethyl)-2-[(pyridin-2-ylmethyl)sulfanyl]-1,4-dihydropyrimidin-4-one hydrochloride

• IUPAC Name: 5-(piperidin-1-ylmethyl)-2-(pyridin-2-ylmethylsulfanyl)-1H-pyrimidin-6-one;hydrochloride
• InChI: InChI=1S/C16H20N4OS.ClH/c21-15-13(11-20-8-4-1-5-9-20)10-18-16(19-15)22-12-14-6-2-3-7-17-14;/h2-3,6-7,10H,1,4-5,8-9,11-12H2,(H,18,19,21);1H
• InChI Key: XOGYUMNJQUYSDP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=CN=C(NC2=O)SCC3=CC=CC=N3.Cl
• Molecular Formula: C16H21ClN4OS
• Molecular Weight: 352.9 g/mol

Description

5-(Piperidin-1-ylmethyl)-2-[(pyridin-2-ylmethyl)sulfanyl]-1,4-dihydropyrimidin-4-one hydrochloride is a useful research compound. Its molecular formula is C16H21ClN4OS and its molecular weight is 352.88. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivatives

• Heterocyclic systems with a pyrimidine nucleus, including derivatives of 5-(piperidin-1-ylmethyl)-2-[(pyridin-2-ylmethyl)sulfanyl]-1,4-dihydropyrimidin-4-one hydrochloride, display a broad spectrum of biological activities. These compounds can be synthesized using various reagents, and have shown antimicrobial, antiviral, anticancer, antidepressive, anti-inflammatory, antitubercular, diuretic, and anticoagulant properties (Bassyouni & Fathalla, 2013).

Biological Activities and Applications

• New pyrido[2,3-d]pyrimidine derivatives, related to the chemical structure , have been synthesized and evaluated for antitumor activity. These derivatives have shown potent antitumor activity in vitro and in vivo against Ehrlich ascites carcinoma in mice (Gineinah et al., 2013).
• Another study synthesized and tested a series of new 5-hydroxymethylpyrimidines with varying bioactivities, demonstrating moderate anticancer and antimicrobial properties. These compounds were characterized for their potential in medical applications (Stolarczyk et al., 2021).

Chemical Modifications and Pharmacological Relevance

• Modifications of the pyrimidine ring, such as in this compound, can lead to compounds with significant antiviral and antimicrobial properties. These modifications play a key role in enhancing biological activity and specificity (Bergstrom et al., 1984).

Synthesis Techniques and Medicinal Utility

• The compound and its derivatives can be synthesized via various techniques, contributing to the development of medicinal scaffolds with promising anti-inflammatory and other therapeutic properties (Evdokimov et al., 2006).